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Compound of Interest

3,5-Difluoro-2-
Compound Name:

hydroxybenzaldehyde

Cat. No.: B1303468

An In-depth Technical Guide to the Safe Handling of 3,5-Difluoro-2-hydroxybenzaldehyde

This document provides comprehensive safety and handling precautions for 3,5-Difluoro-2-
hydroxybenzaldehyde, intended for researchers, scientists, and professionals in drug
development. Adherence to these guidelines is crucial for ensuring a safe laboratory
environment.

Chemical Identification and Properties

3,5-Difluoro-2-hydroxybenzaldehyde is a fluorinated benzaldehyde derivative used in the
synthesis of various chemical compounds, including organometallic ligands and heterocyclic
molecules.

Table 1: Physicochemical and Identification Data
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Property Value Reference
) 3,5-Difluoro-2-
Chemical Name [1]
hydroxybenzaldehyde
3,5-difluoro-2-
Synonyms
hydroxybenzaldehyde
CAS Number 63954-77-8 [1]
Molecular Formula C7HaF202 [1]
Molecular Weight 158.1 g/mol
Physical State Solid [1]
Melting Point 87-91°C [1]
Purity 98%

Hazard Identification and Classification

This chemical is classified as hazardous under the Globally Harmonized System (GHS). It is
crucial to understand the associated risks before handling.

GHS Classification:
 Skin Irritation (Category 2): Causes skin irritation.[1][2]
» Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

o Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.[1][2]

GHS Label Elements:
e Pictogram: GHS07 (Exclamation mark)[1]
» Signal Word: Warning[1]

Hazard Statements:
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e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

NFPA Ratings:

e Health Hazard: 3 - Short exposure could cause serious temporary or residual injury.[1]
e Fire Hazard: O - Materials that will not burn.[1]

o Reactivity: 0 - Normally stable, even under fire exposure conditions, and not reactive with
water.[1]

Experimental Safety Protocols

The following protocols are derived from standard safety data sheets and are mandatory for
handling 3,5-Difluoro-2-hydroxybenzaldehyde.

First-Aid Measures

o General Advice: Show the Safety Data Sheet (SDS) to the attending medical professional.
First responders should protect themselves.[3]

« If Inhaled: Remove the person to fresh air and ensure they are comfortable for breathing.[1]
If breathing is difficult or stops, provide artificial respiration. Seek medical attention.[1]

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
[1] If skin irritation develops and persists, seek medical advice.[1] Contaminated clothing
should be removed and washed before reuse.[1]

e In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes.
[1] If present and easy to do, remove contact lenses. Continue rinsing.[1] Seek immediate
medical attention.[1]

 |If Swallowed: Do NOT induce vomiting.[1] Rinse the mouth with water. Never give anything
by mouth to an unconscious person.[1] Seek medical attention.[1]
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Accidental Release Measures

o Personal Precautions: Evacuate the area. Do not attempt to handle the spill without suitable
protective equipment.[1] Avoid breathing dust and contact with the substance.[4] Ensure

adequate ventilation.

o Environmental Precautions: Prevent the substance from entering drains, sewers, or public
waters.[1][4]

o Methods for Cleaning Up:
o Stop the leak if it is safe to do so.[1]
o Use dry clean-up procedures to avoid generating dust.[4]

o Carefully sweep or shovel the spilled solid material into a clean, dry, labeled, and sealable
container for disposal.[1][4]

o Wash the spill area with large amounts of water.[4]

Handling, Storage, and Disposal

Proper handling and storage are essential to minimize risk.

Safe Handling

» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[1] Emergency eye wash stations and safety showers must be available in the
immediate vicinity of potential exposure.[1]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield (CFR 1910.133).[1]
o Hand Protection: Wear appropriate protective gloves (CFR 1910.138).[1]

o Skin and Body Protection: Wear suitable protective clothing and safety shoes (CFR
1910.136).[1]
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o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator
(CFR 1910.134).[1]

o Hygiene Measures: Do not eat, drink, or smoke in the work area.[1] Wash hands thoroughly
after handling the product and before breaks.[1][3]

Storage Conditions

e Technical Measures: Store in compliance with applicable regulations.[1]

o Storage Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated
place.[1] The substance is air-sensitive; store under an inert gas like nitrogen.[1][5]

e Incompatible Materials: Keep away from strong oxidizing agents.[1]

o Packaging: Keep in the original container.

Disposal

o Waste Treatment: Dispose of the substance and its container at an authorized hazardous
waste disposal facility.[1] An incinerator equipped with an afterburner and flue gas scrubber
is recommended.[1] Do not allow it to be released into the environment.[5]

Stability and Reactivity
e Reactivity: The product is stable under normal handling and storage conditions.[1]
o Chemical Stability: Stable under recommended storage conditions.[1]

» Conditions to Avoid: Keep away from heat, sparks, open flames, and direct sunlight.[1][5]
Avoid dust formation.[5]

e Incompatible Materials: Strong oxidizing agents and strong bases.[1][5]

o Hazardous Decomposition Products: Under fire conditions, thermal decomposition can
generate carbon oxides and hydrogen fluoride.[1]

Safe Handling Workflow
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The following diagram illustrates the lifecycle of handling 3,5-Difluoro-2-
hydroxybenzaldehyde in a research setting.

Receipt & Inspection

If container intact

Secure Storage
(Cool, Dry, Inert Gas)

A

Prepare for use

Don Personal Protective
Equipment (PPE)

Return unused chemical

Chemical Handling Emergency Protocols
(Fume Hood) (Spill / Exposure)

Segregate Waste Decontamination
(Labeled Container) (Work Area & PPE)

Authorized Disposal
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Click to download full resolution via product page

Caption: Workflow for safe handling of 3,5-Difluoro-2-hydroxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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